Cas no 53826-73-6 (Thieno[3,4-d]pyrimidin-4(1H)-one)
53826-73-6 structure
Product Name:Thieno[3,4-d]pyrimidin-4(1H)-one
CAS No:53826-73-6
MF:C6H4N2OS
MW:152.173759460449
CID:356284
PubChem ID:135778301
Update Time:2025-07-21
Thieno[3,4-d]pyrimidin-4(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- Thieno[3,4-d]pyrimidin-4(1H)-one
- 1H-thieno[3,4-d]pyrimidin-4-one
- Thieno [3,4-d]pyrimidin-4(3H)-one
- thieno[3,4-d]pyrimidin-4-ol
- DTXSID90577332
- thieno[3,4-d]pyrimidin-4(3H)-one
- 3H,4H-thieno[3,4-d]pyrimidin-4-one
- AKOS006306448
- SCHEMBL9930540
- 3H-thieno[3,4-e]pyrimidin-4-one
- FT-0719848
- SCHEMBL3763105
- thieno[3,4-d]pyrimidin-4-one
- Z1198317463
- AB63951
- 53826-73-6
- C90305
- UIZSORGUVRFSTA-UHFFFAOYSA-N
- 3H-thieno[3,4-d]pyrimidin-4-one
- EN300-658379
- 3,4-Dihydrothieno[3,4-d]pyrimidin-4-one
-
- Inchi: 1S/C6H4N2OS/c9-6-4-1-10-2-5(4)7-3-8-6/h1-3H,(H,7,8,9)
- InChI Key: UIZSORGUVRFSTA-UHFFFAOYSA-N
- SMILES: S1C=C2C(=C1)C(NC=N2)=O
Computed Properties
- Exact Mass: 152.00452
- Monoisotopic Mass: 152.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 41.46
Thieno[3,4-d]pyrimidin-4(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658379-0.05g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 0.05g |
$174.0 | 2023-07-06 | |
| Enamine | EN300-658379-0.1g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 0.1g |
$257.0 | 2023-07-06 | |
| Enamine | EN300-658379-0.25g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 0.25g |
$367.0 | 2023-07-06 | |
| Enamine | EN300-658379-0.5g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 0.5g |
$579.0 | 2023-07-06 | |
| Enamine | EN300-658379-1.0g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 1.0g |
$743.0 | 2023-07-06 | |
| Enamine | EN300-658379-2.5g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 2.5g |
$1454.0 | 2023-07-06 | |
| Enamine | EN300-658379-5.0g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 5.0g |
$2152.0 | 2023-07-06 | |
| Enamine | EN300-658379-10.0g |
3H,4H-thieno[3,4-d]pyrimidin-4-one |
53826-73-6 | 95% | 10.0g |
$3191.0 | 2023-07-06 | |
| 1PlusChem | 1P00DJOK-50mg |
THIENO[3,4-D]PYRIMIDIN-4(3H)-ONE |
53826-73-6 | 95% | 50mg |
$269.00 | 2024-04-30 | |
| 1PlusChem | 1P00DJOK-100mg |
THIENO[3,4-D]PYRIMIDIN-4(3H)-ONE |
53826-73-6 | 95% | 100mg |
$369.00 | 2024-04-30 |
Thieno[3,4-d]pyrimidin-4(1H)-one Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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